Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

Amorolfine vs Ciclopirox molecular docking

keratin target

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: trans-Amorolfine

Cat. No.: S1807234

Get Quote

Molecular Targets and Mechanisms of Action

Although direct molecular docking data for amorolfine with keratin is unavailable, the following table

compares the fundamental mechanisms of both drugs based on search results.

Parameter Amorolfine Ciclopirox

Drug Class Morpholine derivative [1] [2] [3] Pyridine derivative (hydroxy
pyridone) [2] [4]

Primary Inhibits Al4-reductase and A7-A8 isomerase Chelates polyvalent cations

Molecular in the fungal ergosterol biosynthesis pathway (Fe3+, Al3+), inhibiting metal-

Mechanism [1][2] [3]- dependent enzymes [4].

Cellular Depletes ergosterol and causes accumulation Affects ion transport and cellular

Consequence of toxic sterols in the fungal cell membrane, processes; also exhibits anti-

disrupting membrane function and
permeability [1] [3].

inflammatory activity [2] [4].

The diagram below summarizes the distinct mechanisms of action against fungal cells.
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Comparative Efficacy and Pharmaceutical Properties

The following table compares key properties relevant to topical drug development for onychomycosis,

including critical experimental data on nail permeability and keratin affinity.

Property Amorolfine

Ciclopirox

Common Formulation

Nail Permeability

5% nail lacquer [1] [2]

No detectable permeation through
full-thickness human nail in a
comparative study [5].

8% nail lacquer [2] [4]

comparative study [5].
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Property Amorolfine

Keratin Affinity (Free 3.9% free drug in 5% human nalil
Drug Concentration) keratin suspension [5].

Impact of Keratin on Information not available in the
Antifungal Activity search results.

(MIC)

Reported Complete 38-46% for toenail onychomycosis
Cure Rates (after 6 months of treatment) [1] [6].
Dosing Frequency Applied once or twice weekly [2] [3]

[6].

Ciclopirox

1.1% free drug in 5% human nail
keratin suspension [5].

MIC for T. rubrum was not affected
by the presence of 20% keratin [5].

Specific cure rates for the lacquer
are not detailed in the search
results.

Applied daily (lacquer layers
removed weekly) [4].

Experimental Protocol for Molecular Docking

[7] provides a clear methodology for molecular docking with keratin, which can serve as a reference for your

own investigations. The workflow is as follows:
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1. Protein Preparation
(Retrieve a-keratin structure, PDB ID: 4XIF)

2. Ligand Preparation
(Prepare 3D structure of ciclopirox)

3. Docking Execution
(Use Glide module in Schrodinger 9.6)
4. Interaction Analysis
(Identify hydrogen bonds with Thr 922, His 920)

l

5. Validation
(Redock co-crystallized ligand, RMSD: 0.38 A)

Click to download full resolution via product page

Detailed Methodology from Cited Study [7]:

e Software & Module: Glide module of the Schrodinger 9.6 software.

e Target Protein: a-keratin receptor (PDB ID: 4XIF).

e Ligand: Ciclopirox (used as a reference standard).

e Docking Validation: The protocol was validated by redocking the reference ligand (ciclopirox) into

the active site, achieving a root-mean-square deviation (RMSD) of 0.38 A, which confirms the
reliability of the method.

¢ Key Interactions: The docking results revealed that ciclopirox binds tightly in the active site of a-
keratin, forming hydrogen bonds with amino acid residues Thr 922 and His 920.

Interpretation of Available Data for Drug Development

e Amorolfine's High Keratin Binding: The high keratin affinity of amorolfine (96.1% bound) [5]
suggests it may act as a sustained-release reservoir within the nail plate, but this could also limit its
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ability to reach the infection site in the nail bed.

¢ Ciclopirox's Unique Profile: Ciclopirox shows a favorable combination of good nail permeability and
its antifungal activity (MIC) that remains potent even in a high-keratin environment [5]. Its additional
anti-inflammatory and antibacterial properties may provide a broader therapeutic effect [2].

¢ Clinical Application: The choice in a clinical setting may involve trade-offs. Amorolfine offers a less
frequent dosing schedule, while ciclopirox's properties may be advantageous for more permeation-
resistant cases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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